Cas no 69998-70-5 (Benzene,1,2,3,4,5,6-hexakis[[[(3-methylphenyl)methyl]thio]methyl]-)

• Product Name: Benzene,1,2,3,4,5,6-hexakis[[[(3-methylphenyl)methyl]thio]methyl]-
• CAS No: 69998-70-5
• MF: C₆₀H₆₆S₆
• MW: 979.556048870087
• CID: 520161
• PubChem ID: 331408
• Update Time: 2025-04-19

Benzene,1,2,3,4,5,6-hexakis[[[(3-methylphenyl)methyl]thio]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,3,4,5,6-hexakis[[[(3-methylphenyl)methyl]thio]methyl]-
• 1,2,3,4,5,6-hexakis[(3-methylphenyl)methylsulfanylmethyl]benzene
• AC1L78Z8
• hexakis-(3-methylbenzylthiomethyl)benzene
• Hexakis(m-methylbenzylthiomethyl)benzol
• NSC323745
• DTXSID10317974
• NSC-323745
• 69998-70-5

• Inchi： 1S/C60H66S6/c1-43-13-7-19-49(25-43)31-61-37-55-56(38-62-32-50-20-8-14-44(2)26-50)58(40-64-34-52-22-10-16-46(4)28-52)60(42-66-36-54-24-12-18-48(6)30-54)59(41-65-35-53-23-11-17-47(5)29-53)57(55)39-63-33-51-21-9-15-45(3)27-51/h7-30H,31-42H2,1-6H3
• InChI Key： ZAVWEPWMMJZHRM-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C)C=1)CC1C(CSCC2C=CC=C(C)C=2)=C(CSCC2C=CC=C(C)C=2)C(CSCC2C=CC=C(C)C=2)=C(CSCC2C=CC=C(C)C=2)C=1CSCC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 978.34938
• Monoisotopic Mass: 978.34887915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 66
• Rotatable Bond Count: 24
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.8
• Topological Polar Surface Area: 152Ų

Experimental Properties

• PSA: 0
• LogP: 18.13740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes